Cas no 712-39-0 (1-(o-Tolyl)-1H-pyrazole-4-carbonitrile)

1-(o-Tolyl)-1H-pyrazole-4-carbonitrile structure
712-39-0 structure
Product Name:1-(o-Tolyl)-1H-pyrazole-4-carbonitrile
CAS No:712-39-0
MF:C11H9N3
MW:183.209261655807
CID:95211
PubChem ID:53302145
Update Time:2025-04-18

1-(o-Tolyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(o-Tolyl)-1H-pyrazole-4-carbonitrile
    • 1-(2-methylphenyl)pyrazole-4-carbonitrile
    • 1-O-TOLYL-1H-PYRAZOLE-4-CARBONITRILE
    • 1-o-Tolyl-pyrazol-4-carbonitril
    • ACN-P000668
    • AK139703
    • I14-14066
    • 1-o-Tolylpyrazole-4-carbonitrile
    • 712-39-0
    • AKOS015901912
    • DTXSID80693333
    • 1-(2-Methylphenyl)-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C11H9N3/c1-9-4-2-3-5-11(9)14-8-10(6-12)7-13-14/h2-5,7-8H,1H3
    • InChI Key: PBHDAQCCLAAKPQ-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 183.079647300g/mol
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 105-107 ºC
  • Solubility: Very slightly soluble (0.53 g/l) (25 º C),

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